2-(4-methylbenzyl)-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide

• IUPAC Name: 3-[(4-methylphenyl)methyl]-2λ6-thia-3-azatricyclo[6.3.1.04,12]dodeca-1(11),4,6,8(12),9-pentaene 2,2-dioxide
• InChI: InChI=1S/C18H15NO2S/c1-13-8-10-14(11-9-13)12-19-16-6-2-4-15-5-3-7-17(18(15)16)22(19,20)21/h2-11H,12H2,1H3
• InChI Key: UNAMQHUSJDGZPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC4=C3C(=CC=C4)S2(=O)=O
• Molecular Formula: C18H15NO2S
• Molecular Weight: 309.4 g/mol

Description

2-(4-methylbenzyl)-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide is a useful research compound. Its molecular formula is C18H15NO2S and its molecular weight is 309.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 309.08234989 g/mol and the complexity rating of the compound is 504. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

The mechanism of action of isothiazoles and benzisothiazoles in biological systems is complex and depends on the specific compound and biological target. Some representatives of isothiazoles have proven to be synergists of bioactive substances, which opens the way to lower the doses of drugs used.

Future Directions

The chemistry of isothiazoles is being intensively developed, which is evidenced by the wide range of selective transformations involving the isothiazole heterocycle. Future research directions include the development of new synthesis methods, the exploration of novel chemical reactions, and the investigation of their biological activities.